Cas no 938001-17-3 (2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic Acid)

• Product Name: 2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic Acid
• CAS No: 938001-17-3
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• MDL: MFCD08558314
• CID: 2112139
• PubChem ID: 19616737
• Update Time: 2025-08-05

2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzyl)-4-methylthiazole-5-carboxylic acid
• 2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• Z384974794
• STK350923
• DTXSID201180843
• NMB00117
• CS-0264451
• BBL040737
• DC-0718
• 2-[(4-chlorophenyl)methyl]-4-methyl-1,3-thiazole-5-carboxylic acid
• 938001-17-3
• DA-28233
• SCHEMBL4285011
• AKOS005072290
• EN300-92815
• 2-(4-Chlorobenzyl)-4-methylthiazole-5-carboxylicacid
• MFCD08558314
• 2-[(4-Chlorophenyl)methyl]-4-methyl-5-thiazolecarboxylic acid
• 2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic Acid

• MDL： MFCD08558314
• Inchi： 1S/C12H10ClNO2S/c1-7-11(12(15)16)17-10(14-7)6-8-2-4-9(13)5-3-8/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： WCRPOVQKXFFTAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=NC(C)=C(C(=O)O)S1

Computed Properties

• Exact Mass: 267.0120774Da
• Monoisotopic Mass: 267.0120774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 455.4±40.0 °C at 760 mmHg
• Flash Point: 229.2±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic Acid

Comprehensive Overview of 2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic Acid (CAS No. 938001-17-3)

2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic Acid is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its CAS number 938001-17-3 serves as a unique identifier, ensuring precise recognition in scientific databases. The compound features a thiazole ring, a chlorobenzyl group, and a carboxylic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

In recent years, the demand for thiazole derivatives like 2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic Acid has surged due to their role in developing novel therapeutics. A trending topic in 2024 is the compound’s potential application in precision medicine, where its structural properties could enable tailored treatments for genetic conditions. Additionally, its agrochemical relevance aligns with global discussions on sustainable farming, as it may contribute to next-generation crop protection agents with reduced environmental impact.

The synthesis of CAS 938001-17-3 involves multi-step organic reactions, often starting from 4-chlorobenzyl chloride and methyl thiazole precursors. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a critical factor for laboratory and industrial use. FAQs in scientific forums often inquire about its solubility (notably in DMSO and ethanol) and storage conditions (recommended at -20°C under inert gas), reflecting user concerns about stability and handling.

From an SEO perspective, common search queries include "2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic Acid supplier" and "CAS 938001-17-3 synthesis protocol," highlighting commercial and methodological interests. The compound’s mechanism of action in biological systems remains a hot research area, with studies suggesting interactions with kinase pathways—a focus of cancer and diabetes research. This aligns with the broader scientific community’s emphasis on targeted therapy development.

In conclusion, 2-(4-Chlorobenzyl)-4-methyl-1,3-thiazole-5-carboxylic Acid exemplifies the intersection of chemistry and life sciences. Its structural adaptability and bioactive potential make it a valuable asset for innovators addressing contemporary challenges in health and agriculture. As research progresses, this compound may unlock further breakthroughs in small-molecule drug design and green chemistry initiatives.